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Compound of Interest

Compound Name: Cyanidin 3-sambubioside

Cat. No.: B190878 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Cyanidin 3-sambubioside is a type of anthocyanin, a natural pigment responsible for the red,

purple, and blue colors in many flowers, fruits, and vegetables.[1][2][3] Beyond its role as a

colorant, Cyanidin 3-sambubioside exhibits a range of bioactive properties, including

antioxidant effects, that are of significant interest to the pharmaceutical and nutraceutical

industries.[4] This document provides detailed application notes and protocols for the extraction

and purification of Cyanidin 3-sambubioside from various plant materials.

Plant Sources
Cyanidin 3-sambubioside can be isolated from a variety of plant sources. Some of the most

common sources include:

Fruits: Elderberry (Sambucus nigra), Cranberry, Kokum (Garcinia indica)[5]

Flowers: Roselle (Hibiscus sabdariffa), Lobularia maritima, and Matthiola incana

Extraction and Purification Methodologies
The selection of an appropriate extraction and purification methodology is critical for obtaining

high-purity Cyanidin 3-sambubioside. The following sections detail various techniques that

have been successfully employed.
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Quantitative Data Summary
The efficiency of extraction and the final yield of Cyanidin 3-sambubioside are dependent on

the plant source, extraction method, and solvents used. The following table summarizes

quantitative data from various studies.
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Note: The yield of anthocyanins can be influenced by factors such as drying method

(lyophilization vs. room temperature) and the use of assistance methods like ultrasound or

microwave. For instance, ultrasound-assisted extraction has been shown to be an efficient

method for extracting anthocyanins.
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Protocol 1: Extraction and Purification of Cyanidin 3-
sambubioside from Cranberry
This protocol is based on the methodology described for the separation of anthocyanins from

cranberry extract.

1. Materials and Reagents:

Crude cranberry extract

n-Butanol

Methanol

Trifluoroacetic acid (TFA)

Deionized water

High-Performance Counter-Current Chromatography (HPCCC) system

Preparative High-Performance Liquid Chromatography (HPLC) system

2. Preparation of Two-Phase Solvent System:

Prepare a two-phase solvent system composed of n-butanol, 0.05% aqueous TFA, and

methanol in a volume ratio of 4:5:1.

Thoroughly mix the solvents and allow the phases to separate.

3. HPCCC Separation (Purification of Crude Extract):

Dissolve 400 mg of crude cranberry extract in a suitable volume of the solvent system.

Perform the separation using the HPCCC system.

Collect the fractions containing Cyanidin 3-sambubioside. The purity at this stage is

expected to be around 73%.
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4. Preparative HPLC (Final Purification):

Pool the fractions containing Cyanidin 3-sambubioside from the HPCCC separation.

Concentrate the pooled fractions under reduced pressure.

Further purify the concentrated sample using a preparative HPLC system to achieve a purity

of over 95%.

5. Characterization:

Confirm the identity and purity of the isolated Cyanidin 3-sambubioside using techniques

such as Electrospray Ionization Mass Spectrometry (ESI-MS), and 1H and 13C Nuclear

Magnetic Resonance (NMR) spectroscopy.

Protocol 2: General Protocol for Extraction of
Anthocyanins from Elderberry
This protocol is a general method adapted from studies on elderberry extracts.

1. Materials and Reagents:

Fresh or dried elderberries (Sambucus nigra)

70% Ethanol in water

Mortar and pestle or blender

Filter paper or centrifuge

Rotary evaporator

2. Sample Preparation:

If using fresh fruits, wash and remove the stems.

Grind the fruits using a mortar and pestle or a blender to create a homogenous paste.
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3. Maceration:

Transfer the fruit paste to a flask.

Add 70% ethanol at a suitable solid-to-solvent ratio (e.g., 1:10 w/v).

Macerate the mixture for a specified period (e.g., 24 hours) at room temperature, protected

from light.

4. Extraction:

Separate the solid material from the liquid extract by filtration or centrifugation.

Collect the supernatant.

The 70% ethanol extract has been found to be rich in anthocyanins, including cyanidin-

based glycosides.

5. Solvent Evaporation:

Concentrate the extract using a rotary evaporator at a temperature below 40°C to avoid

degradation of the anthocyanins.

6. Further Purification (Optional):

The crude extract can be further purified using techniques like column chromatography or

preparative HPLC as described in Protocol 1.

Protocol 3: Ultrasound-Assisted Extraction (UAE) of
Anthocyanins
This protocol provides a general workflow for UAE, which can enhance extraction efficiency.

1. Materials and Reagents:

Plant material (e.g., litchi pericarp, as a model)

Ethanol (concentration to be optimized, e.g., 54.1%)
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Ultrasonic bath or probe sonicator

2. Extraction Procedure:

Mix the powdered plant material with the ethanol solvent in a flask.

Place the flask in an ultrasonic bath or immerse the probe of a sonicator into the mixture.

Apply ultrasonic waves at a specific power (e.g., 240 W) and for a defined duration (e.g.,

34.5 minutes).

Maintain a constant temperature during the extraction process.

3. Post-Extraction Processing:

Follow steps 4 and 5 from Protocol 2 for filtration and solvent evaporation.

Visualization of Workflows
Experimental Workflow for Cyanidin 3-sambubioside Extraction and Purification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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